Cas no 16054-35-6 (Silane,1,1,'-(2E)-2-butene-1,4-diylbis[1,1,1-trimethyl-)
16054-35-6 structure
Product Name:Silane,1,1,'-(2E)-2-butene-1,4-diylbis[1,1,1-trimethyl-
CAS No:16054-35-6
MF:C10H24Si2
MW:200.468564987183
CID:206132
PubChem ID:5366514
Update Time:2025-04-19
Silane,1,1,'-(2E)-2-butene-1,4-diylbis[1,1,1-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 2,7-Disilaoct-4-ene, 2,2,7,7-tetramethyl-, (E)-
- trimethyl-[(E)-4-trimethylsilylbut-2-enyl]silane
- (2E)-but-2-ene-1,4-diylbis(trimethylsilane)
- Trimethyl[(2E)-4-(trimethylsilyl)-2-butenyl]silane
- Silane, 2-butene-1,4-diylbis[trimethyl-
- 1,4-bis(trimethylsilyl)butene-2
- DHTZZPHEAHKIBY-BQYQJAHWSA-N
- 1,4-Bis(trimethylsilyl)-2-butene
- 16054-35-6
- Trimethyl[(2E)-4-(trimethylsilyl)-2-butenyl]silane #
- Silane,1,1,'-(2E)-2-butene-1,4-diylbis[1,1,1-trimethyl-
-
- Inchi: 1S/C10H24Si2/c1-11(2,3)9-7-8-10-12(4,5)6/h7-8H,9-10H2,1-6H3/b8-7+
- InChI Key: DHTZZPHEAHKIBY-BQYQJAHWSA-N
- SMILES: [Si](C)(C)(C)C/C=C/C[Si](C)(C)C
Computed Properties
- Exact Mass: 200.141654
- Monoisotopic Mass: 200.141654
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 0
Experimental Properties
- Density: 0.774
- Boiling Point: 182.3°C at 760 mmHg
- Flash Point: 44.6°C
- Refractive Index: 1.422
- LogP: 4.21900
Silane,1,1,'-(2E)-2-butene-1,4-diylbis[1,1,1-trimethyl- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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